1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Overview
Description
1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CPD) is a chemical compound that has been studied for its potential applications in scientific research and laboratory experiments. CPD is a cyclic carboxylic acid that is composed of a cyclopropyl group, a dimethyl group, an oxo group, a dihydropyridine group, and a carboxylic acid group. The compound has been investigated for its potential uses in a variety of areas, including medical research, drug development, and laboratory experiments.
Scientific Research Applications
1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been studied for its potential applications in scientific research. The compound has been investigated as a potential inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been studied for its potential to modulate gene expression and protein synthesis. 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has also been studied for its potential to act as an antiviral agent and to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is not yet fully understood. However, it is believed that 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid may act by blocking the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid may act by modulating gene expression and protein synthesis, and by acting as an antiviral agent and inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been studied for its potential biochemical and physiological effects. In laboratory studies, 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been shown to modulate gene expression and protein synthesis, and to act as an antiviral agent and inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has a number of advantages and limitations for use in laboratory experiments. One advantage of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is that it is relatively easy to synthesize and can be synthesized using a variety of methods. In addition, 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been studied for its potential applications in scientific research, and has been shown to have a variety of biochemical and physiological effects. However, the mechanism of action of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is not yet fully understood, and its potential applications in medical research and drug development are still being investigated.
Future Directions
The potential applications of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid in scientific research and laboratory experiments are numerous. Future research should focus on further elucidating the mechanisms of action of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, as well as its potential applications in medical research and drug development. In addition, further research should be conducted to investigate the potential biochemical and physiological effects of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, and to identify new methods for synthesizing the compound. Finally, further research should be conducted to explore the potential advantages and limitations of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid for use in laboratory experiments.
Synthesis Methods
The synthesis of 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been studied extensively. The compound can be synthesized through a number of different methods, including catalytic hydrogenation, condensation reactions, and the use of organometallic reagents. The most common method for synthesizing 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is the use of a catalytic hydrogenation reaction. In this method, a catalytic amount of hydrogen is added to a solution of the desired compound in order to reduce the double bond and form the desired product. Other methods, such as condensation reactions and organometallic reagents, can also be used, but are less common.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid involves the condensation of cyclopropylacetaldehyde with ethyl acetoacetate to form 1-cyclopropyl-2-ethyl-4-oxo-6-methyl-1,4-dihydropyridine-3-carboxylic acid, which is then oxidized to form the desired product.", "Starting Materials": [ "Cyclopropylacetaldehyde", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of cyclopropylacetaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 1-cyclopropyl-2-ethyl-4-oxo-6-methyl-1,4-dihydropyridine-3-carboxylic acid.", "Step 2: Oxidation of 1-cyclopropyl-2-ethyl-4-oxo-6-methyl-1,4-dihydropyridine-3-carboxylic acid with hydrogen peroxide in the presence of acetic acid and sodium hydroxide to form 1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid." ] } | |
CAS RN |
1247750-97-5 |
Product Name |
1-cyclopropyl-2,4-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
Molecular Formula |
C11H13NO3 |
Molecular Weight |
207.2 |
Purity |
0 |
Origin of Product |
United States |
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